2-O-(b-D-Glucopyranosyl)-a-D-glucose monohydrate
Description
α-Sophorose monohydrate: is a disaccharide composed of two glucose molecules linked by a β-1,2 bond. It is a component of sophorolipids, which are glycolipid biosurfactants produced by certain yeast species. This compound is known for its unique structure and properties, which make it valuable in various scientific and industrial applications .
Preparation Methods
Synthetic Routes and Reaction Conditions: α-Sophorose can be synthesized through several methods, including the Koenigs-Knorr reaction, acid reversion of glucose, and enzymatic reversion of glucose by β-glucosidases . One notable method involves the partial hydrolysis of stevioside with dilute acid, followed by charcoal column chromatography. The reaction mixture is heated in a boiling water bath, neutralized with sodium hydroxide, and treated with ion-exchange resins to remove salts .
Industrial Production Methods: Industrial production of α-Sophorose monohydrate often involves the use
Properties
Molecular Formula |
C12H24O12 |
|---|---|
Molecular Weight |
360.31 g/mol |
IUPAC Name |
6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,4,5-triol;hydrate |
InChI |
InChI=1S/C12H22O11.H2O/c13-1-3-6(16)8(18)10(11(20)21-3)23-12-9(19)7(17)5(15)4(2-14)22-12;/h3-20H,1-2H2;1H2 |
InChI Key |
WQUZRMGQKGHEDV-UHFFFAOYSA-N |
Canonical SMILES |
C(C1C(C(C(C(O1)O)OC2C(C(C(C(O2)CO)O)O)O)O)O)O.O |
Origin of Product |
United States |
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